Cas no 2137738-49-7 (2,2-difluoro-2-(4-fluorophenyl)ethyl methanesulfonate)

• Product Name: 2,2-difluoro-2-(4-fluorophenyl)ethyl methanesulfonate
• CAS No: 2137738-49-7
• CID: 4640170
• Update Time: 2025-05-22

2,2-difluoro-2-(4-fluorophenyl)ethyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(4-fluorophenyl)ethyl methanesulfonate

Additional information on 2,2-difluoro-2-(4-fluorophenyl)ethyl methanesulfonate

Comprehensive Overview of 2,2-Difluoro-2-(4-fluorophenyl)ethyl Methanesulfonate (CAS No. 2137738-49-7)

2,2-Difluoro-2-(4-fluorophenyl)ethyl methanesulfonate (CAS No. 2137738-49-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoroethyl group attached to a 4-fluorophenyl ring, further functionalized with a methanesulfonate ester. This combination of fluorinated moieties and sulfonate groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced stability, bioavailability, and metabolic resistance. Researchers and industries are increasingly exploring 2,2-difluoro-2-(4-fluorophenyl)ethyl methanesulfonate as a key building block for developing novel therapeutics, such as kinase inhibitors and antiviral agents. Its CAS No. 2137738-49-7 is frequently searched in academic databases and patent filings, reflecting its growing relevance in cutting-edge applications.

One of the most discussed topics in organic chemistry today is the role of fluorine substitution in improving drug efficacy. The 4-fluorophenyl group in this compound is particularly noteworthy, as it often enhances binding affinity to biological targets. Additionally, the methanesulfonate group serves as an excellent leaving group, facilitating nucleophilic substitution reactions—a critical step in many synthetic pathways. These attributes make 2,2-difluoro-2-(4-fluorophenyl)ethyl methanesulfonate a subject of interest for chemists aiming to optimize reaction yields and selectivity.

From an industrial perspective, scalability and cost-effectiveness are paramount. The synthesis of CAS No. 2137738-49-7 often involves multi-step processes, with careful control over fluorination and sulfonation steps. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly alternatives for producing such compounds, aligning with global sustainability goals. This focus on sustainable synthesis is a hot topic in both academic and corporate R&D circles.

Another area where 2,2-difluoro-2-(4-fluorophenyl)ethyl methanesulfonate shows promise is in the development of advanced materials. Fluorinated compounds are known for their thermal and chemical stability, making them ideal candidates for high-performance polymers and coatings. The difluoroethyl moiety, in particular, can impart unique electronic properties, which are valuable in optoelectronic applications. As industries seek materials with superior durability and functionality, this compound is likely to play a pivotal role.

For researchers and procurement specialists, understanding the spectroscopic data and analytical methods for characterizing CAS No. 2137738-49-7 is essential. Techniques such as NMR, HPLC, and mass spectrometry are commonly employed to verify purity and structural integrity. These analytical insights are critical for ensuring reproducibility in both laboratory and industrial settings, further underscoring the compound's importance in modern chemistry.

In summary, 2,2-difluoro-2-(4-fluorophenyl)ethyl methanesulfonate (CAS No. 2137738-49-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique fluorinated structure and reactivity profile make it a valuable asset for researchers tackling some of today's most pressing scientific challenges. As innovation continues to drive demand for specialized intermediates, this compound is poised to remain at the forefront of chemical research and development.